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Cat. No.: B1193284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
OptoBI-1 is a photoswitchable agonist for Transient Receptor Potential Canonical (TRPC)

channels, specifically TRPC3, TRPC6, and TRPC7.[1][2] This small molecule, derived from the

TRPC activator GSK1702934A, incorporates an azobenzene moiety that allows for reversible

control of its activity using light.[2][3] In its thermally stable trans configuration, OptoBI-1 is

inactive. Upon illumination with UV light (e.g., 365 nm), it isomerizes to the cis form, which is a

potent activator of TRPC channels.[4] This activation leads to an influx of cations, primarily

Ca2+, enabling precise spatiotemporal control over intracellular signaling pathways. The cis

isomer can be rapidly converted back to the inactive trans form with blue light (e.g., 430-445

nm), thus switching off the channel activity. This reversible control makes OptoBI-1 a valuable

tool for studying the physiological roles of TRPC channels in various cell types, including

neurons and endothelial cells.

Quantitative Data Summary
The performance of OptoBI-1 has been characterized across several studies. The following

tables summarize key quantitative parameters for its use in microscopy experiments.

Table 1: OptoBI-1 Photoswitching Properties
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Parameter Value Reference

Activation Wavelength 365 nm (UV)

Deactivation Wavelength 430 - 445 nm (Blue)

Active Isomer cis

Inactive Isomer trans

Typical Concentration 10 µM

Table 2: Reported Experimental Parameters and Effects

Cell Type Light Source

Illumination
Duration
(Activation/De
activation)

Observed
Effect

Reference

HEK293 cells

expressing

TRPC3

Xenon lamp 10 s / 30 s

Increased

intracellular

Ca2+

HEK293 cells

expressing

TRPC6

Xenon lamp /

LED

Not specified /

Not specified

Increased

TRPC6 current

densities

Murine

hippocampal

neurons

Not specified Not specified

Reversible

suppression of

neuronal firing

Human vascular

endothelial cells
Not specified 10 s / 30 s

Reversible

increase in

intracellular

Ca2+

Table 3: Kinetic Properties of OptoBI-1 Mediated TRPC6 Activation (at -60 mV)
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Parameter Light Source
Half-life Time
Constant (τH)

Reference

Activation Xenon Lamp Not specified

LED
Significantly faster

than Xenon Lamp

Deactivation Xenon Lamp Not specified

LED
Significantly faster

than Xenon Lamp

Fast Inactivation Xenon Lamp Not specified

LED Not specified

Slow Inactivation Xenon Lamp Not specified

LED Not specified

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of OptoBI-1 action and a typical experimental

workflow for its use in microscopy.
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Caption: OptoBI-1 signaling pathway.
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1. Cell Culture
(e.g., HEK293, Neurons)

2. Load Cells with OptoBI-1 (10 µM)
and Calcium Indicator (e.g., R-GECO)

3. Microscope Setup
(Light sources, filters, objective)

4. Record Baseline Fluorescence
(in the dark)

5. Activate with UV Light (365 nm, 10s)

6. Record Cellular Response
(e.g., Ca2+ influx)

7. Deactivate with Blue Light (430 nm, 30s)

8. Record Return to Baseline

Repeat Cycles?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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